2-(4-methoxyphenyl)-5-(4-methylphenyl)-5,6-dihydro-7H-[1,2,4]triazolo[5,1-b][1,3]thiazin-7-one

• Molecular Formula: C19H17N3O2S
• Molecular Weight: 351.4 g/mol
• IUPAC Name: 2-(4-methoxyphenyl)-5-(4-methylphenyl)-5,6-dihydro-[1,2,4]triazolo[5,1-b][1,3]thiazin-7-one
• InChI: InChI=1S/C19H17N3O2S/c1-12-3-5-13(6-4-12)16-11-17(23)22-19(25-16)20-18(21-22)14-7-9-15(24-2)10-8-14/h3-10,16H,11H2,1-2H3
• InChI Key: XIWUCXVWFDNPOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2CC(=O)N3C(=NC(=N3)C4=CC=C(C=C4)OC)S2

Description

This compound belongs to the triazolothiazinone class, characterized by a fused triazolo[5,1-b][1,3]thiazin-7-one core. Key structural features include:

• Substituents: A 4-methoxyphenyl group at position 2 and a 4-methylphenyl group at position 3.
• Relevance: Triazolothiazinones are explored for diverse pharmacological activities, including antifungal, anticancer, and electrochemical properties, depending on substituent patterns .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparisons

Compound Name/ID	Core Structure	Substituents (Positions)	Key Properties/Activities	Reference
Target Compound	Triazolo[5,1-b][1,3]thiazin-7-one	2-(4-MeOPh), 5-(4-MePh)	Not explicitly reported; inferred moderate lipophilicity due to methyl/methoxy groups.	–
2-(4-ClPh)-5-(3,4-diMeOPh)-triazolothiazinone	Triazolo[5,1-b][1,3]thiazin-7-one	2-(4-ClPh), 5-(3,4-diMeOPh)	Higher polarity due to Cl and diMeO groups; potential enhanced receptor binding.
5-(4-MeOPh)-triazolopyrimidinones	Triazolo[1,5-a]pyrimidin-7(3H)-one	2-(4-MeOPh), 5-(chloromethyl/piperidinomethyl)	Electrochemically active; redox potentials influenced by substituents (e.g., piperidinomethyl enhances solubility).
8-Chloro-7-fluoro-triazolobenzothiazole	Triazolo[3,4-b][1,3]benzothiazole	Fluorobenzothiazole, sulfonyl groups	Antioxidant activity (TZ-5: IC₅₀ ~5 mg/mL); electron-withdrawing Cl/F groups enhance stability.

Key Observations:

• Electron-Donating vs. Withdrawing Groups : The target compound’s 4-methoxy (electron-donating) and 4-methyl (lipophilic) groups contrast with analogues featuring Cl (electron-withdrawing) or fluorobenzothiazole (polar) substituents . This likely impacts solubility and membrane permeability.
• Heterocyclic Core Variations: Pyrimidinone (e.g., ) and benzothiazole (e.g., ) cores exhibit distinct electrochemical and antioxidant profiles compared to the thiazinone core of the target compound.

Key Insights:

• Antifungal Potential: The target’s 4-methoxyphenyl group aligns with active antifungal triazolothiazinones , suggesting possible CYP51 inhibition.
• Electrochemical Behavior: Unlike triazolopyrimidinones , the target’s thiazinone core may exhibit distinct redox properties due to sulfur’s electronegativity.
• Anticancer Activity : The weak activity of compound 8 in (IC₅₀ 24.7 µM) highlights the need for optimized substituents (e.g., bulkier groups) in the target compound.

Key Notes:

• Stability : The target’s methoxy and methyl groups likely improve stability compared to halogenated analogues (e.g., ), which may degrade under UV light.